3-((3-cyanopyrazin-2-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide

• IUPAC Name: 3-(3-cyanopyrazin-2-yl)oxy-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H21N5O3/c1-26-15-6-4-14(5-7-15)12-23-19(25)24-10-2-3-16(13-24)27-18-17(11-20)21-8-9-22-18/h4-9,16H,2-3,10,12-13H2,1H3,(H,23,25)
• InChI Key: XSNUEEMZUIFPQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CCCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

3-((3-cyanopyrazin-2-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

A study by Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives and evaluated their antimicrobial activity. This research demonstrates the potential of structurally complex piperidine derivatives in combating microbial infections, indicating a broad area of application for compounds with similar structures in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. This research underscores the relevance of exploring the therapeutic potential of novel chemical entities with piperidine moieties for the treatment of inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Renin Inhibition for Hypertension

Mori et al. (2013) reported on the synthesis and optimization of piperidine-3-carboxamides as renin inhibitors, highlighting their potential in managing hypertension. This research points to the importance of structural modifications in piperidine derivatives for achieving desirable pharmacological effects (Mori et al., 2013).

Neuroinflammation Imaging

Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker, indicating the utility of piperazine and piperidine derivatives in noninvasively imaging reactive microglia and studying neuroinflammation in vivo (Horti et al., 2019).

Androgen Receptor Downregulation

Bradbury et al. (2013) discovered AZD3514, a compound that downregulates the androgen receptor, demonstrating the potential of piperazine and piperidine derivatives in the treatment of advanced prostate cancer (Bradbury et al., 2013).